N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide

• IUPAC Name: 4-chloro-N-(3-oxo-4-prop-2-enyl-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C18H15ClN2O3/c1-2-9-21-15-10-14(7-8-16(15)24-11-17(21)22)20-18(23)12-3-5-13(19)6-4-12/h2-8,10H,1,9,11H2,(H,20,23)
• InChI Key: ZWEAQEUVVOOTRS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has shown promising results as an anticancer agent and as a potential treatment for neurodegenerative diseases. In agriculture, it has been studied for its ability to induce plant defense mechanisms against pathogens and pests. In material science, it has been explored for its potential applications in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways and enzymes involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases. In plants, it has been shown to induce the production of defense compounds and to enhance resistance against pathogens and pests.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide in lab experiments is its potential to target multiple pathways involved in disease progression. However, its low solubility and stability may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide. One direction is to further investigate its potential as an anticancer agent and as a treatment for neurodegenerative diseases. Another direction is to explore its potential applications in agriculture, particularly in the development of new plant protection strategies. Additionally, further research is needed to optimize its synthesis and improve its solubility and stability for use in lab experiments.

Synthesis Methods

The synthesis of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-chlorobenzamide involves the reaction of 4-chlorobenzoyl chloride with 4-allyl-3-hydroxy-2-methyl-2H-1,4-benzoxazin-6-one in the presence of a base. The resulting product is then purified using column chromatography.